Cas no 558-20-3 (Methane-d4)

• Product name: Methane-d4
• CAS No: 558-20-3
• MF: CH₄
• MW: 16.04246
• CID: 372620
• PubChem ID: 123070

Methane-d4 Chemical and Physical Properties

Names and Identifiers

• Methane-d4
• tetradeuteriomethane
• methanol-d4
• perdeuterated methane
• tetradeuteromethane
• 558-20-3
• EINECS 209-191-7
• MFCD00084155
• DTXSID30204377
• Methane-d4, 99 atom % D
• (2H4)Methane
• DTXCID30126868
• VNWKTOKETHGBQD-JQYAHLJZSA-N
• Deuterated methane

• Inchi： InChI=1S/CH4/h1H4/i1D4
• InChI Key： VNWKTOKETHGBQD-JQYAHLJZSA-N
• SMILES： C

Computed Properties

• Exact Mass: 20.05640
• Monoisotopic Mass: 20.056
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless gas
• Density: 0.55 (vs air)
• Melting Point: −183 °C(lit.)
• Boiling Point: −161 °C(lit.)
• Flash Point: -18°C
• Stability/Shelf Life: Stable. Highly flammable. Readily forms explosive mixtures with air. Incompatible with halogens, strong oxidizing agents.
• PSA: 0.00000
• LogP: 0.63610

Methane-d4 Security Information

• Hazardous Material transportation number：UN 1971 2.1
• WGK Germany：1
• Hazard Category Code： 12
• Safety Instruction： 9-16-33
• Hazardous Material Identification：
• Risk Phrases：R12